Cas no 301840-56-2 (2-(Methylamino)-N-(tetrahydro-2-furanylmethyl)-acetamide hydrochloride)

• Product Name: 2-(Methylamino)-N-(tetrahydro-2-furanylmethyl)-acetamide hydrochloride
• CAS No: 301840-56-2
• MF: C₈H₁₇ClN₂O₂
• MW: 208.685781240463
• CID: 1079289
• PubChem ID: 53408807
• Update Time: 2025-11-01

2-(Methylamino)-N-(tetrahydro-2-furanylmethyl)-acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Methylamino)-N-(tetrahydro-2-furanylmethyl)-acetamide hydrochloride
• 2-(methylamino)-N-(oxolan-2-ylmethyl)acetamide;hydrochloride
• AKOS015846306
• 301840-56-2
• 2-(Methylamino)-N-((tetrahydrofuran-2-yl)methyl)acetamidehydrochloride
• 2-(Methylamino)-N-((tetrahydrofuran-2-yl)methyl)acetamide hydrochloride

• MDL： MFCD13562635
• Inchi： 1S/C8H16N2O2.ClH/c1-9-6-8(11)10-5-7-3-2-4-12-7;/h7,9H,2-6H2,1H3,(H,10,11);1H
• InChI Key： NJMVUNKCVLTUGL-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC1CNC(CNC)=O

Computed Properties

• Exact Mass: 208.0978555g/mol
• Monoisotopic Mass: 208.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(Methylamino)-N-(tetrahydro-2-furanylmethyl)-acetamide hydrochloride

Introduction to 2-(Methylamino)-N-(tetrahydro-2-furanylmethyl)-acetamide hydrochloride (CAS No. 301840-56-2)

2-(Methylamino)-N-(tetrahydro-2-furanylmethyl)-acetamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 301840-56-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in drug discovery and development. The structural features of this molecule, particularly its methylamino and tetrahydro-2-furanylmethyl substituents, contribute to its unique chemical properties and biological interactions.

The acetamide hydrochloride salt form of this compound enhances its solubility and stability, which are critical factors in pharmaceutical formulations. These properties make it a valuable intermediate in the synthesis of more complex molecules designed for therapeutic applications. The tetrahydrofuran (THF) ring in the structure is a common motif in medicinal chemistry, known for its ability to improve bioavailability and metabolic stability. This feature has been leveraged in the design of various pharmacophores targeting different disease mechanisms.

In recent years, there has been growing interest in the development of small-molecule inhibitors that modulate enzyme activity through precise targeting of key residues. The methylamino group in 2-(Methylamino)-N-(tetrahydro-2-furanylmethyl)-acetamide hydrochloride plays a crucial role in such interactions, potentially allowing for the design of selective inhibitors with high affinity for specific biological targets. This has been particularly relevant in the study of kinases and other enzymes involved in signal transduction pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of such compounds with high accuracy. Molecular docking studies have shown that this molecule can interact with various protein targets, suggesting its potential as a scaffold for drug development. The tetrahydro-2-furanylmethyl group provides a flexible moiety that can adapt to different binding pockets, enhancing the compound's ability to engage with biological targets effectively.

The synthesis of 2-(Methylamino)-N-(tetrahydro-2-furanylmethyl)-acetamide hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, reductive amination, and salt formation. The use of chiral auxiliaries or catalysts may be necessary to achieve enantiopure forms, which are often required for pharmaceutical applications due to their improved pharmacological profiles.

One of the most promising areas of research involving this compound is its potential as an intermediate in the synthesis of antiviral and anticancer agents. The structural motifs present in this molecule are known to interact with viral proteases and kinases, making it a candidate for further development into therapeutic agents. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders.

The pharmacokinetic properties of 2-(Methylamino)-N-(tetrahydro-2-furanylmethyl)-acetamide hydrochloride have been studied using preclinical models. These studies indicate that the compound exhibits good oral bioavailability and moderate metabolic stability, which are favorable characteristics for an oral therapeutic agent. Further investigation into its pharmacodynamics will be necessary to fully understand its therapeutic potential and side effect profile.

In conclusion, 2-(Methylamino)-N-(tetrahydro-2-furanylmethyl)-acetamide hydrochloride (CAS No. 301840-56-2) is a compound with significant pharmaceutical promise. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to advance, compounds like this one will play an increasingly important role in the discovery and development of new therapies.